N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H15F2N3OS/c1-23-16(12-5-3-2-4-6-12)10-21-18(23)25-11-17(24)22-15-8-7-13(19)9-14(15)20/h2-10H,11H2,1H3,(H,22,24)
• InChI Key: DIOGCNSZIXJHEH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC(=O)NC2=C(C=C(C=C2)F)F)C3=CC=CC=C3
• Molecular Formula: C18H15F2N3OS
• Molecular Weight: 359.4 g/mol

Description

N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide, also known as DMTA, is a compound that has attracted attention in scientific research due to its potential therapeutic applications. DMTA is a thioacetamide derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been investigated.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide involves the inhibition of various enzymes and pathways involved in cell growth and survival. N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression and cell cycle progression. N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide has also been shown to inhibit the activity of topoisomerases, which are involved in the replication and transcription of DNA. Additionally, N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide has been shown to induce oxidative stress and DNA damage, leading to apoptosis and cell death.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and disruption of cell membrane integrity. N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide has also been shown to induce DNA damage and oxidative stress, leading to the activation of various signaling pathways involved in cell growth and survival. Additionally, N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide in lab experiments include its potential therapeutic applications, its ability to inhibit various enzymes and pathways involved in cell growth and survival, and its anti-inflammatory and antioxidant properties. The limitations of using N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide in lab experiments include its potential toxicity and side effects, the need for further investigation into its mechanism of action and therapeutic potential, and the need for optimization of its synthesis method and purification.

Future Directions

For N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide research include the investigation of its potential therapeutic applications in various diseases, including cancer, fungal infections, and bacterial infections. Further investigation is also needed into its mechanism of action and its interactions with other drugs and compounds. Additionally, the optimization of its synthesis method and purification, as well as the development of more efficient and cost-effective methods for its production, are needed to facilitate its use in clinical and research settings.

Synthesis Methods

N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide can be synthesized using various methods, including the reaction of 2,4-difluoroaniline with 1-methyl-5-phenyl-1H-imidazole-2-thiol in the presence of a base, such as sodium hydride or potassium carbonate, followed by reaction with chloroacetyl chloride. Other methods include the reaction of 2,4-difluoroaniline with 1-methyl-5-phenyl-1H-imidazole-2-thiol in the presence of a catalyst, such as copper(II) acetate, followed by reaction with chloroacetyl chloride. The purity and yield of N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide can be improved by recrystallization or column chromatography.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide has been investigated for its potential therapeutic applications, including its anticancer, antifungal, and antibacterial activities. N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide has been shown to inhibit the proliferation of cancer cells, such as breast cancer cells, by inducing apoptosis and cell cycle arrest. N-(2,4-difluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide has also been shown to inhibit the growth of fungal and bacterial strains, including Candida albicans and Staphylococcus aureus, by disrupting the cell membrane and inhibiting the synthesis of DNA and RNA.